molecular formula C8H4Cl2N4OS B6270512 5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide CAS No. 1019384-83-8

5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide

Cat. No. B6270512
CAS RN: 1019384-83-8
M. Wt: 275.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide is a chemical compound with the molecular formula C8H4Cl2N4OS . It has a molecular weight of 275.11456 .


Molecular Structure Analysis

The molecular structure of 5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide involves a thiadiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The thiadiazole ring is a bioisostere of pyrimidine, which is the skeleton of three nucleic bases .


Physical And Chemical Properties Analysis

The physical and chemical properties of 5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide include its molecular weight of 275.11 and its molecular formula of C8H4Cl2N4OS . Other specific properties such as boiling point, melting point, and density are not available in the search results.

Future Directions

Thiadiazole derivatives, including 5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide, have been the subject of considerable interest for designing new antitumor agents . They have shown significant therapeutic potential and a wide range of therapeutic activities . Therefore, future research may focus on exploring these properties further and developing new compounds with improved efficacy and safety profiles.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide involves the reaction of 5,6-dichloro-3-pyridinecarboxylic acid with thiosemicarbazide followed by cyclization to form the thiadiazole ring. The resulting compound is then acylated with acetic anhydride to form the final product.", "Starting Materials": [ "5,6-dichloro-3-pyridinecarboxylic acid", "thiosemicarbazide", "acetic anhydride", "sodium acetate", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Dissolve 5,6-dichloro-3-pyridinecarboxylic acid in sulfuric acid and add thiosemicarbazide. Heat the mixture to 100°C for 2 hours to form the thiadiazole ring.", "Step 2: Cool the mixture and add sodium acetate to neutralize the solution.", "Step 3: Filter the resulting solid and wash with water to obtain the crude product.", "Step 4: Dissolve the crude product in acetic anhydride and heat the mixture to 80°C for 2 hours to acylate the thiadiazole ring.", "Step 5: Cool the mixture and add water to precipitate the final product.", "Step 6: Filter the product and wash with water to obtain the pure 5,6-dichloro-N-(1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide." ] }

CAS RN

1019384-83-8

Molecular Formula

C8H4Cl2N4OS

Molecular Weight

275.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.